2-(4-Ethylphenyl)-8-methylquinoline-4-carbonyl chloride

• IUPAC Name: 2-(4-ethylphenyl)-8-methylquinoline-4-carbonyl chloride
• InChI: InChI=1S/C19H16ClNO/c1-3-13-7-9-14(10-8-13)17-11-16(19(20)22)15-6-4-5-12(2)18(15)21-17/h4-11H,3H2,1-2H3
• InChI Key: CHSVOPUMJSBDJT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=C(C=CC=C3C(=C2)C(=O)Cl)C
• Molecular Formula: C19H16ClNO
• DSSTOX Substance ID: DTXSID601203564
• Molecular Weight: 309.8 g/mol
• CAS RN: 1160254-21-6

Description

2-(4-Ethylphenyl)-8-methylquinoline-4-carbonyl chloride, also known as 4-ethyl-8-methylquinoline-4-carbonyl chloride (EMQC) is a quinoline derivative that is used as a reagent in organic synthesis. It has been used in a variety of applications, including the synthesis of various compounds, the determination of the structure of compounds, and the determination of the reactivity of compounds. EMQC has also been studied for its potential applications in the pharmaceutical and medical fields.

Scientific Research Applications

• Copper(I) Complex Formation : A study by Pasquali et al. (1983) demonstrated the formation of a tetranuclear copper(I) carbonyl complex with a cubane-like structure using a related quinolinolato ligand. This research highlights the potential of quinoline derivatives in forming complex metal structures (Pasquali et al., 1983).

• Palladium(II) Complexes with Quinoline Derivatives : A study by Deeming et al. (1978) compared the complexes of 8-methylquinoline and benzo[h]quinoline with palladium(II), exploring how quinoline derivatives interact with palladium in different chemical environments (Deeming et al., 1978).

• Reactivity in Organometallic Chemistry : Research by Pereira et al. (1989) investigated the reactivity of α-trimethylsilyl-8-methylquinoline with palladium acetate, revealing insights into the organometallic chemistry involving quinoline derivatives (Pereira et al., 1989).

• Rhodium(III) Complex Synthesis : Nonoyama's study (1974) on the synthesis of rhodium(III) complexes using 8-methylquinoline adds to the understanding of the applications of quinoline derivatives in the synthesis of metal complexes (Nonoyama, 1974).

• Fluorescence Derivatization in Chromatography : Yoshida et al. (1992) found that 6-methoxy-2-methylsulfonylquinoline-4-carbonyl chloride serves as a highly sensitive fluorescence derivatization reagent for alcohols in high-performance liquid chromatography, indicating its utility in analytical chemistry (Yoshida et al., 1992).

• Catalytic Applications in Polymerization : Sun et al. (2010) synthesized a series of 2-benzimidazolyl-N-phenylquinoline-8-carboxamide half-titanocene chlorides, demonstrating their effectiveness in catalyzing ethylene polymerization and copolymerization, suggesting the utility of quinoline derivatives in industrial polymer production (Sun et al., 2010).